![molecular formula C15H15ClN2O2 B6270167 4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide CAS No. 1090469-47-8](/img/no-structure.png)
4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide
Overview
Description
The compound “4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide” is a chemical compound with the molecular formula C8H8ClNO . It is also known by other names such as Acetanilide, 4’-chloro-; p-Chloroacetanilide; Acetic-4-chloroanilide; N- (4-Chlorophenyl)acetamide; N-Acetyl-p-chloroaniline; 4-Chloroacetanilide; 4’-Chloroacetanilide; Acet-p-chloroanilide; N- (p-Chlorophenyl)acetamide .
Molecular Structure Analysis
The molecular structure of “4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide” can be represented as a 2D Mol file . The compound has a molecular weight of 169.608 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide” include a molecular weight of 169.608 . More specific properties such as melting point, boiling point, and density were not found in the sources I retrieved.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-acetyl-N-[(3-chlorophenyl)methyl]-1-methyl-1H-pyrrole-2-carboxamide' involves the reaction of 3-chlorobenzylamine with 4-acetyl-1-methyl-1H-pyrrole-2-carboxylic acid to form the desired product.", "Starting Materials": [ "3-chlorobenzylamine", "4-acetyl-1-methyl-1H-pyrrole-2-carboxylic acid", "DMF (N,N-dimethylformamide)", "EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)", "DCC (dicyclohexylcarbodiimide)", "TEA (triethylamine)", "DCM (dichloromethane)", "NaHCO3 (sodium bicarbonate)", "NaCl (sodium chloride)", "H2O (water)" ], "Reaction": [ "Step 1: Dissolve 3-chlorobenzylamine (1.1 equiv) and 4-acetyl-1-methyl-1H-pyrrole-2-carboxylic acid (1 equiv) in DMF.", "Step 2: Add EDC (1.2 equiv) and TEA (2 equiv) to the reaction mixture and stir for 30 minutes at room temperature.", "Step 3: Add DCM to the reaction mixture and stir for an additional 2 hours at room temperature.", "Step 4: Filter the reaction mixture and wash the solid with DCM.", "Step 5: Dissolve the solid in DCM and add NaHCO3 solution to the mixture.", "Step 6: Extract the product with DCM and wash the organic layer with NaCl solution and water.", "Step 7: Dry the organic layer over Na2SO4 and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
1090469-47-8 |
Molecular Formula |
C15H15ClN2O2 |
Molecular Weight |
290.7 |
Purity |
91 |
Origin of Product |
United States |
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